Cas no 6976-96-1 (2-Propenoic acid,2-methyl-, 3-methoxybutyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 3-methoxybutyl ester
• CAS No: 6976-96-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 522898
• PubChem ID: 229994
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, 3-methoxybutyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 3-methoxybutyl ester
• 3-methoxybutyl 2-methylprop-2-enoate
• 3-METHOXYBUTYL METHACRYLATE
• AC1L5IJP
• AC1Q66KX
• AR-1F4006
• CTK5D1310
• NSC24165
• NSC-24165
• AKOS006345448
• 6976-96-1
• DTXSID80282089
• SCHEMBL554544

• Inchi： 1S/C9H16O3/c1-7(2)9(10)12-6-5-8(3)11-4/h8H,1,5-6H2,2-4H3
• InChI Key： NWKKCUWIMOZYOO-UHFFFAOYSA-N
• SMILES： O(C)C(C)CCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.945
• Boiling Point: 225.4°C at 760 mmHg
• Flash Point: 86.7°C
• Refractive Index: 1.427
• PSA: 35.53
• LogP: 1.53070